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Compound of Interest

Compound Name: Maxacalcitol

Cat. No.: B1676222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
22-Oxacalcitriol, also known as maxacalcitol, is a synthetic analog of calcitriol (1α,25-

dihydroxyvitamin D3), the hormonally active form of vitamin D. It has garnered significant

attention in the pharmaceutical industry due to its potent biological activities, particularly its

ability to suppress parathyroid hormone (PTH) secretion with a reduced risk of hypercalcemia

compared to calcitriol.[1][2] This makes it a valuable therapeutic agent for the management of

secondary hyperparathyroidism in patients with chronic kidney disease.[3] This technical guide

provides a comprehensive overview of the synthesis and chemical properties of 22-

oxacalcitriol, intended to serve as a valuable resource for researchers and professionals in

drug development.

Chemical Properties
22-Oxacalcitriol is a white crystalline solid. Its chemical structure is characterized by the

replacement of the carbon atom at position 22 in the side chain of calcitriol with an oxygen

atom. This modification is crucial for its altered pharmacokinetic and pharmacodynamic profile.
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Property Value Reference(s)

Molecular Formula C₂₆H₄₂O₄ [4]

Molecular Weight 418.6 g/mol [4]

CAS Number 103909-75-7

Appearance Crystalline solid

UV max (in Ethanol) 264 nm

Solubility
Solvent Solubility Reference(s)

Ethanol ~1 mg/mL

Methanol ~50 mg/mL

Dimethyl Sulfoxide (DMSO) ~50 mg/mL

Water Insoluble General Knowledge

Stability
22-Oxacalcitriol is sensitive to light, air, and heat. It should be stored under an inert atmosphere

at -20°C. The stability of vitamin D analogs is generally pH-dependent, with increased

degradation under acidic and basic conditions. While specific degradation kinetics for 22-

oxacalcitriol are not readily available in the public domain, studies on similar compounds like

vitamin D3 suggest that degradation follows first-order kinetics and is influenced by

temperature, pH, light, and oxygen.

Synthesis of 22-Oxacalcitriol
The industrial synthesis of 22-oxacalcitriol is a multi-step process that requires careful control

of reaction conditions to achieve the desired stereochemistry and purity. While specific

proprietary details of industrial synthesis are not fully disclosed, a general synthetic approach

can be outlined based on published literature.
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General Synthetic Workflow
The synthesis typically involves the coupling of a protected A-ring synthon with a CD-ring side-

chain fragment. A key step is the introduction of the 22-oxa functionality.
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Prepare Reagents:
- VDR preparation

- Radiolabeled Calcitriol ([³H]-Calcitriol)
- 22-Oxacalcitriol (unlabeled competitor)

- Assay Buffer

Incubate VDR with [³H]-Calcitriol
and varying concentrations of

22-Oxacalcitriol

Separate bound from free
radioligand

(e.g., filtration or hydroxylapatite)

Quantify bound radioactivity
(Scintillation counting)

Data Analysis:
- Plot % inhibition vs. [22-Oxacalcitriol]

- Calculate IC₅₀ and Ki

Determine Binding Affinity (Ki)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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